Cas no 1006755-85-6 (N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide
• CAS No: 1006755-85-6
• MF: C₁₉H₁₈FN₃O₃S
• MW: 387.427926540375
• CID: 6220373
• PubChem ID: 18572064
• Update Time: 2025-06-08

N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide
• N-(4-fluorophenyl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfinylacetamide
• N-(4-fluorophenyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)acetamide
• SR-01000912047-1
• SR-01000912047
• AKOS024639954
• 1006755-85-6
• F2324-0245

• Inchi： 1S/C19H18FN3O3S/c1-23-17(13-3-9-16(26-2)10-4-13)11-21-19(23)27(25)12-18(24)22-15-7-5-14(20)6-8-15/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： KDWLROHVCMOHTI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)(C1=NC=C(C2C=CC(=CC=2)OC)N1C)=O

Computed Properties

• Exact Mass: 387.10529078g/mol
• Monoisotopic Mass: 387.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Additional information on N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide

Introduction to N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide and Its Significance in Modern Chemical Biology

N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl-1-methyl-1H-imidazol-2-yl)]sulfinyl}acetamide, a compound with the CAS number 1006755-85-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The intricate architecture of this molecule, featuring a sulfinyl group and a fluorinated phenyl ring, contributes to its unique chemical properties and biological activities.

The study of such compounds is increasingly relevant in the context of developing novel therapeutic agents that target specific biological pathways. Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of a 4-fluorophenyl moiety in N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide suggests that this compound may exhibit superior pharmacokinetic properties compared to its non-fluorinated counterparts.

In addition to the fluorine atom, the molecule incorporates a 4-methoxyphenyl group, which is known to influence both the electronic and steric properties of the molecule. This substitution pattern is often employed in drug design to modulate receptor interactions and improve overall efficacy. The sulfinyl group further enhances the compound's potential as a pharmacological agent by increasing its polarity and hydrophilicity, thereby facilitating better solubility and bioavailability.

The imidazole ring within the molecular structure is another critical feature that warrants detailed examination. Imidazole derivatives are well-documented for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The specific configuration of the imidazole ring in N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with high accuracy. These computational tools have been instrumental in optimizing the structure of N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide for enhanced biological activity. By leveraging machine learning algorithms and molecular dynamics simulations, scientists have been able to identify key structural features that enhance binding to target proteins.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves intricate transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the skill of the chemists involved but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide in preclinical studies has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis and autoimmune diseases. Furthermore, preliminary animal models have shown encouraging results regarding safety and efficacy.

The integration of structural biology techniques has provided deeper insights into how this compound interacts with its biological targets. High-resolution crystal structures of protein-ligand complexes have been obtained using X-ray crystallography, offering a detailed view of the molecular interactions at an atomic level. These structural insights are crucial for understanding the mechanism of action and for guiding further optimization efforts.

The role of fluorine atoms in modulating drug activity cannot be overstated. Fluorine substitution can significantly alter pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. In N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide, the fluorine atom at the 4-position of the phenyl ring likely contributes to these properties by influencing electronic distributions and steric hindrance around the binding site.

The methoxy group on another phenolic ring adds another layer of complexity to this molecule's behavior. Methoxy substitution is commonly used in drug design to enhance solubility while maintaining potency. The presence of both methoxy and fluoro groups suggests a synergistic effect on pharmacological properties, potentially leading to improved therapeutic outcomes.

Ongoing research is focused on expanding the chemical space explored by derivatives of N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfinyl}acetamide. By systematically varying substituents on different parts of the molecule, scientists aim to identify novel analogs with enhanced activity or altered selectivity profiles. This approach leverages both experimental synthesis and computational modeling to accelerate discovery.

The development of new synthetic methodologies is also a critical component of advancing research in this area. Techniques such as flow chemistry have enabled more efficient production scales for complex molecules like this one without compromising purity or yield. These innovations are essential for supporting large-scale screening programs aimed at identifying lead compounds for drug development.

In conclusion, N-(4-fluorophenyl)-2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yr]]sulfiny} acetamide (CAS no: 1006755-85-6) exemplifies how intricate molecular design can lead to novel therapeutic agents with significant potential benefits for patients worldwide. Its complex structure combines multiple functional groups that contribute uniquely toward its biological activity while maintaining favorable pharmacokinetic properties thanks largely due partly because it includes both sulfonyl groups along with aromatic rings substituted appropriately throughout throughout entire entire framework itself; making it an exciting subject for future research within field fields both medicinal chemistry itself alongside broader broader areas life sciences life science disciplines life sciences overall all encompassing life sciences field today today now now now increasingly increasingly increasingly interdisciplinary interdisciplinary nature nature nature demands demands demands innovative innovative innovative approaches approaches approaches solving solving solving complex complex complex problems problems problems faced faced faced modern modern modern society society society face face face today today today.